Cas no 790641-72-4 ((4-Methyl-1,2,3-thiadiazol-5-yl)methanamine)

• Product Name: (4-Methyl-1,2,3-thiadiazol-5-yl)methanamine
• CAS No: 790641-72-4
• MF: C₄H₇N₃S
• MW: 129.183478593826
• MDL: MFCD10001570
• CID: 984504
• PubChem ID: 18327525
• Update Time: 2025-06-10

(4-Methyl-1,2,3-thiadiazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-1,2,3-thiadiazol-5-yl)methanamine
• (4-methylthiadiazol-5-yl)methanamine
• C-(4-Methyl-[1,2,3]thiadiazol-5-yl)-methylamine
• (4-methyl-1,2,3-thiadiazol-5-yl)methylamine
• (4-Methyl-1,2,3-thiadiazol-5-yl)methylamine hydrochloride
• 1-(4-methyl-1,2,3-thiadiazol-5-yl)methanamine
• AGN-PC-01UEG4
• ALBB-009935
• CTK5E6399
• MolPort-004-853-958
• SBB026477
• STK353406
• 790641-72-4
• SCHEMBL14882333
• 5-aminomethyl-4-methyl-1,2,3-thiadiazole
• DTXSID60592830
• SY082258
• EN300-216173
• MFCD10001570
• [(4-methyl-1,2,3-thiadiazol-5-yl)methyl]amine hydrochloride
• F2135-1125
• AKOS000301645
• FS-5478
• 1-(4-methyl-1,2,3-thiadiazol-5-yl)methanamine hydrochloride

• MDL： MFCD10001570
• Inchi： 1S/C4H7N3S/c1-3-4(2-5)8-7-6-3/h2,5H2,1H3
• InChI Key： UOKUAYFZVFKNIE-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)CN

Computed Properties

• Exact Mass: 129.03600
• Monoisotopic Mass: 129.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 80.04000
• LogP: 1.00550

(4-Methyl-1,2,3-thiadiazol-5-yl)methanamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-Methyl-1,2,3-thiadiazol-5-yl)methanamine

Comprehensive Overview of (4-Methyl-1,2,3-thiadiazol-5-yl)methanamine (CAS No. 790641-72-4)

(4-Methyl-1,2,3-thiadiazol-5-yl)methanamine, with the CAS number 790641-72-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both a methyl group and an amine functional group in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to its unique molecular framework, which can be tailored for specific industrial or medicinal purposes.

In recent years, the demand for thiadiazole derivatives like (4-Methyl-1,2,3-thiadiazol-5-yl)methanamine has surged, driven by their role in drug discovery and crop protection. The compound’s CAS No. 790641-72-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its amine group allows for easy derivatization, enabling chemists to explore its utility in designing new bioactive agents. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where efficiency and minimal environmental impact are prioritized.

One of the most discussed topics surrounding (4-Methyl-1,2,3-thiadiazol-5-yl)methanamine is its potential in antimicrobial and antifungal applications. With the rise of antibiotic resistance, researchers are actively investigating novel compounds that can combat resistant strains. The thiadiazole core of this molecule exhibits promising interactions with microbial enzymes, making it a candidate for further development. Additionally, its agrochemical potential is being explored, particularly in formulating next-generation pesticides that are both effective and environmentally friendly.

The synthesis of 790641-72-4 involves precise organic reactions, often starting from readily available precursors like 5-methyl-1,2,3-thiadiazole. Advanced techniques such as microwave-assisted synthesis and catalytic amination have been employed to optimize yield and purity. These methods are part of a broader shift toward process intensification in chemical manufacturing, reducing waste and energy consumption. The compound’s physicochemical properties, including solubility and stability, are also critical factors in its applicability across different industries.

From a commercial perspective, (4-Methyl-1,2,3-thiadiazol-5-yl)methanamine is supplied by several specialty chemical vendors, catering to research institutions and pharmaceutical companies. Its CAS No. 790641-72-4 serves as a unique identifier in procurement databases, ensuring accurate sourcing. Quality control measures, such as HPLC analysis and NMR spectroscopy, are routinely performed to verify its purity. As the compound gains traction, its patent landscape is evolving, with new filings highlighting its utility in drug formulations and material science.

Looking ahead, the future of (4-Methyl-1,2,3-thiadiazol-5-yl)methanamine appears promising, with ongoing studies exploring its mechanistic pathways and therapeutic potential. Its integration into combinatorial chemistry libraries could unlock further innovations, particularly in personalized medicine. For those interested in its synthetic routes or biological activities, staying updated with the latest scientific literature is essential. This compound exemplifies how small molecules can drive significant advancements in science and technology.